Cas no 1156712-63-8 (4-(thiophen-2-yl)-1H-imidazol-2-ylmethanamine)
4-(thiophen-2-yl)-1H-imidazol-2-ylmethanamine Chemical and Physical Properties
Names and Identifiers
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- [4-(thiophen-2-yl)-1H-imidazol-2-yl]methanamine
- (4-(Thiophen-2-yl)-1h-imidazol-2-yl)methanamine
- 1H-Imidazole-2-methanamine, 5-(2-thienyl)-
- 4-(thiophen-2-yl)-1H-imidazol-2-ylmethanamine
-
- Inchi: 1S/C8H9N3S/c9-4-8-10-5-6(11-8)7-2-1-3-12-7/h1-3,5H,4,9H2,(H,10,11)
- InChI Key: FUFIITZPPZBALI-UHFFFAOYSA-N
- SMILES: S1C=CC=C1C1=CN=C(CN)N1
Computed Properties
- Exact Mass: 179.052
- Monoisotopic Mass: 179.052
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 12
- Rotatable Bond Count: 2
- Complexity: 153
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.3
- Topological Polar Surface Area: 82.9
4-(thiophen-2-yl)-1H-imidazol-2-ylmethanamine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-152044-0.05g |
[4-(thiophen-2-yl)-1H-imidazol-2-yl]methanamine |
1156712-63-8 | 0.05g |
$563.0 | 2023-06-08 | ||
| Enamine | EN300-152044-0.1g |
[4-(thiophen-2-yl)-1H-imidazol-2-yl]methanamine |
1156712-63-8 | 0.1g |
$591.0 | 2023-06-08 | ||
| Enamine | EN300-152044-0.25g |
[4-(thiophen-2-yl)-1H-imidazol-2-yl]methanamine |
1156712-63-8 | 0.25g |
$617.0 | 2023-06-08 | ||
| Enamine | EN300-152044-0.5g |
[4-(thiophen-2-yl)-1H-imidazol-2-yl]methanamine |
1156712-63-8 | 0.5g |
$645.0 | 2023-06-08 | ||
| Enamine | EN300-152044-1.0g |
[4-(thiophen-2-yl)-1H-imidazol-2-yl]methanamine |
1156712-63-8 | 1g |
$671.0 | 2023-06-08 | ||
| Enamine | EN300-152044-2.5g |
[4-(thiophen-2-yl)-1H-imidazol-2-yl]methanamine |
1156712-63-8 | 2.5g |
$1315.0 | 2023-06-08 | ||
| Enamine | EN300-152044-5.0g |
[4-(thiophen-2-yl)-1H-imidazol-2-yl]methanamine |
1156712-63-8 | 5g |
$1945.0 | 2023-06-08 | ||
| Enamine | EN300-152044-10.0g |
[4-(thiophen-2-yl)-1H-imidazol-2-yl]methanamine |
1156712-63-8 | 10g |
$2884.0 | 2023-06-08 | ||
| Enamine | EN300-3044993-50mg |
[4-(thiophen-2-yl)-1H-imidazol-2-yl]methanamine |
1156712-63-8 | 50mg |
$563.0 | 2023-09-26 | ||
| Enamine | EN300-3044993-100mg |
[4-(thiophen-2-yl)-1H-imidazol-2-yl]methanamine |
1156712-63-8 | 100mg |
$591.0 | 2023-09-26 |
4-(thiophen-2-yl)-1H-imidazol-2-ylmethanamine Related Literature
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Hamid Heydari,Mohammad B. Gholivand New J. Chem., 2017,41, 237-244
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Siquan Zhang,Shengyao Wang,Liping Guo,Hao Chen,Bien Tan,Shangbin Jin J. Mater. Chem. C, 2020,8, 192-200
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3. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†Dan Liu,Rui Hu,Zhongchao Huang,Meilin Sun,Kai Han Analyst, 2020,145, 6447-6455
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Zhonghua Xiang,Chuanqi Fang,Sanhua Leng,Dapeng Cao J. Mater. Chem. A, 2014,2, 7662-7665
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Bidou Wang,Xifeng Chen Analyst, 2014,139, 5695-5699
Additional information on 4-(thiophen-2-yl)-1H-imidazol-2-ylmethanamine
Comprehensive Overview of 4-(thiophen-2-yl)-1H-imidazol-2-ylmethanamine (CAS No. 1156712-63-8)
4-(thiophen-2-yl)-1H-imidazol-2-ylmethanamine (CAS No. 1156712-63-8) is a heterocyclic organic compound that has garnered significant attention in pharmaceutical and materials science research. This compound features a unique molecular structure combining a thiophene ring and an imidazole core, which are pivotal in drug discovery and functional material design. Researchers and industry professionals frequently search for terms like "thiophene-imidazole derivatives," "CAS 1156712-63-8 applications," and "4-(thiophen-2-yl)-1H-imidazol-2-ylmethanamine synthesis," reflecting its growing relevance in modern chemistry.
The compound's structural versatility makes it a valuable scaffold in medicinal chemistry. Its imidazole moiety is known for binding to biological targets, while the thiophene ring enhances electronic properties, making it useful in optoelectronic applications. Recent studies highlight its potential in developing kinase inhibitors and antimicrobial agents, aligning with trends in personalized medicine and antibiotic resistance research. Searches for "imidazole-based drug candidates" and "thiophene medicinal uses" often lead to discussions about this compound.
From a synthetic perspective, 4-(thiophen-2-yl)-1H-imidazol-2-ylmethanamine is typically prepared via multi-step organic reactions, including cyclization and functional group transformations. Optimizing its yield and purity is a common challenge, as noted in queries like "CAS 1156712-63-8 synthesis protocol." Advanced techniques such as microwave-assisted synthesis and catalyzed cross-coupling have been explored to improve efficiency, reflecting the demand for greener chemistry methods.
In material science, the compound's conjugated system (due to thiophene and imidazole units) enables applications in organic semiconductors and OLEDs. This aligns with the surge in interest around "organic electronic materials" and "sustainable optoelectronics." Its thermal stability and electron transport properties are frequently investigated, as seen in searches for "thiophene-imidazole conductivity."
Quality control and analytical characterization of CAS 1156712-63-8 rely on techniques like HPLC, NMR, and mass spectrometry. Researchers often seek "4-(thiophen-2-yl)-1H-imidazol-2-ylmethanamine analytical data" to ensure reproducibility. Regulatory compliance, particularly in pharmaceutical applications, drives queries about "ICH guidelines for heterocyclic amines."
Future directions for this compound include exploring its biocompatibility for drug delivery systems and scaling production via continuous flow chemistry. The intersection of AI-driven molecular design and experimental validation—evident in searches for "AI in heterocyclic compound optimization"—may further unlock its potential. As sustainability gains traction, "green synthesis of thiophene-imidazole hybrids" remains a key focus area.
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